Cas no 1235256-40-2 (2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide)

• Product Name: 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide
• CAS No: 1235256-40-2
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6472514
• Update Time: 2025-05-20

2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide
• 2-pyrazol-1-yl-N-(pyridin-4-ylmethyl)acetamide

• Inchi： 1S/C11H12N4O/c16-11(9-15-7-1-4-14-15)13-8-10-2-5-12-6-3-10/h1-7H,8-9H2,(H,13,16)
• InChI Key： ZLZQFAYNAYJCGY-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)CN1C=CC=N1

Additional information on 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide

Compound CAS No. 1235256-40-2: 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide

The compound with CAS No. 1235256-40-2, known as 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates both a pyrazole and a pyridine moiety, making it a valuable subject for research into its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The pyrazole ring is known for its ability to act as a bioisostere, which can enhance the pharmacokinetic properties of a molecule. Similarly, the pyridine ring contributes to the molecule's stability and potential for hydrogen bonding, which are critical factors in drug design.

The synthesis of 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide involves a multi-step process that typically begins with the preparation of the pyrazole derivative. This is followed by coupling reactions to introduce the pyridine moiety and the acetyl group. Researchers have explored various reaction conditions, including the use of catalysts such as palladium complexes, to optimize the yield and purity of the compound.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases, which are key players in cellular signaling pathways. This suggests that it could be a lead compound for the development of anti-cancer or anti-inflammatory agents.

The structural versatility of CAS No. 1235256-40-2 also makes it an interesting candidate for applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions has been explored in the context of catalysis and materials science. Researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where it has shown enhanced catalytic activity compared to traditional ligands.

From an environmental perspective, understanding the degradation pathways of 2-(1H-pyrazol-1-yl)-N-(pyridin-4-yl)methylacetamide is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, with findings indicating that it undergoes rapid mineralization under certain environmental conditions.

In conclusion, CAS No. 1235256-40... represents a compelling example of how modern organic chemistry can yield molecules with diverse applications. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors across multiple disciplines.